Cas no 160799-14-4 (3-amino-3-methylpentanoic acid)

• Product Name: 3-amino-3-methylpentanoic acid
• CAS No: 160799-14-4
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 5181085
• PubChem ID: 22247548
• Update Time: 2025-10-30

3-amino-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-amino-3-methyl-
• 3-amino-3-methylpentanoic acid

• Inchi： 1S/C6H13NO2/c1-3-6(2,7)4-5(8)9/h3-4,7H2,1-2H3,(H,8,9)
• InChI Key： WCYAXBNGDLLWRW-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(N)(C)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-methylpentanoic acid

3-Amino-3-Methylpentanoic Acid (CAS No. 160799-14-4): An Overview of Its Structure, Properties, and Applications

3-Amino-3-methylpentanoic acid (CAS No. 160799-14-4) is a versatile compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This article provides a comprehensive overview of its chemical structure, physical properties, and potential applications, drawing on the latest scientific findings to offer a detailed and up-to-date perspective.

Chemical Structure and Synthesis: 3-Amino-3-methylpentanoic acid is a branched-chain amino acid derivative characterized by its unique molecular structure. The compound consists of a five-carbon backbone with a methyl group and an amino group attached to the third carbon atom, and a carboxylic acid group at the terminal end. This structure imparts specific chemical properties that make it valuable in various applications. Synthesis of 3-amino-3-methylpentanoic acid can be achieved through several routes, including the Strecker synthesis and enzymatic methods. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly processes, enhancing its commercial viability.

Physical Properties: 3-Amino-3-methylpentanoic acid is a white crystalline solid at room temperature with a melting point of approximately 150°C. It is soluble in water and polar organic solvents such as methanol and ethanol. The compound exhibits weak basicity due to the presence of the amino group, which can form salts with acids. Its solubility and reactivity are influenced by pH and temperature, making it suitable for various chemical reactions and analytical techniques.

Spectroscopic Analysis: The characterization of 3-amino-3-methylpentanoic acid often involves spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). NMR spectroscopy provides detailed information about the molecular structure, including the positions of functional groups and the connectivity of atoms. MS analysis helps in confirming the molecular weight and identifying any impurities or by-products in the sample. These techniques are crucial for quality control in both research and industrial settings.

Biochemical Significance: In biochemistry, 3-amino-3-methylpentanoic acid has been studied for its potential role in metabolic pathways and protein synthesis. It is structurally similar to other branched-chain amino acids (BCAAs) such as leucine, isoleucine, and valine, which are essential for muscle growth and repair. Recent research has explored its effects on cellular metabolism and signaling pathways, suggesting potential applications in nutritional supplements and therapeutic agents.

Pharmaceutical Applications: The pharmaceutical industry has shown interest in 3-amino-3-methylpentanoic acid due to its unique properties. Studies have indicated that it may have anti-inflammatory and antioxidant effects, making it a candidate for drug development. Additionally, its ability to modulate protein expression and cellular processes has led to investigations into its use as a potential treatment for various diseases, including metabolic disorders and neurodegenerative conditions.

Clinical Trials: Several clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-3-methylpentanoic acid-based compounds. Preliminary results have shown promising outcomes in reducing inflammation markers and improving muscle function in patients with certain conditions. However, further research is needed to fully understand its mechanisms of action and potential side effects.

Safety Considerations: While 3-amino-3-methylpentanoic acid is generally considered safe for use in research settings, proper handling precautions should be taken to ensure laboratory safety. It is important to follow standard guidelines for the storage and disposal of chemical compounds to prevent environmental contamination.

FUTURE DIRECTIONS AND CONCLUSIONS: The ongoing research into 3-amino-3-methylpentanoic acid highlights its potential as a valuable compound in multiple scientific disciplines. Future studies may focus on optimizing its synthesis methods, exploring new applications, and conducting more extensive clinical trials to validate its therapeutic benefits. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.